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Compound of Interest

Compound Name: L-006235

Cat. No.: B1673680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-006235 is a potent, reversible, and selective inhibitor of cathepsin K, an enzyme implicated in

bone resorption and collagen degradation.[1][2][3] Its utility in preclinical research, particularly

in studies of osteoarthritis and other bone-related disorders, necessitates the accurate and

consistent preparation of stock solutions.[4][5][6][7][8] Dimethyl sulfoxide (DMSO) is the

recommended solvent for L-006235, offering high solubility.[1][3] This document provides a

detailed protocol for the preparation, storage, and handling of L-006235 stock solutions in

DMSO to ensure experimental reproducibility and integrity of the compound.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of L-006235 is crucial for

accurate stock solution preparation.
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Property Value Source

Molecular Weight 466.6 g/mol [1][3]

Formula C₂₄H₃₀N₆O₂S [1][3]

Purity ≥98% (HPLC) [1][3]

CAS Number 294623-49-7 [1][3]

Appearance Solid Powder [9]

Solubility in DMSO Soluble up to 100 mM [1][3][9]

Recommended Materials and Equipment
Materials:

L-006235 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

Pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocol: Preparing a 10 mM Stock
Solution
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This protocol details the preparation of a 10 mM stock solution of L-006235 in DMSO.

Adjustments can be made to the calculations for different desired concentrations.

1. Calculation of Required Mass:

To prepare a specific volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 466.6 g/mol / 1000 = 4.666 mg

2. Weighing the Compound:

Wear appropriate PPE.

On a calibrated analytical balance, carefully weigh out the calculated mass of L-006235
powder.

Transfer the powder to a sterile microcentrifuge tube or vial.

3. Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube containing

the L-006235 powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is recommended

to aliquot the stock solution into smaller, single-use volumes.[10]

Store the aliquots in amber or foil-wrapped tubes to protect from light.
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Recommended storage temperatures and durations are outlined in the table below.

Storage Temperature Duration Source

+4°C (Solid) 6 Months [1][9]

-20°C (in DMSO) 1 Month [10]

-80°C (in DMSO) 6 Months [10]

Workflow for Preparing L-006235 Stock Solution
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Preparation

Storage & Handling

Calculate Mass of L-006235

Weigh L-006235 Powder

Required mass

Add DMSO

Powder

Vortex to Dissolve

Solution

Aliquot into Single-Use Tubes

Stock Solution

Store at -20°C or -80°C

Aliquots

 

Osteoclast

Cathepsin K

Bone Matrix Proteins
(e.g., Type I Collagen)

Degrades

Degradation Products

Bone Resorption

L-006235

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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